Cas no 1261889-01-3 (5-(3-Methylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Methylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261889-01-3
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• MDL: MFCD18316189
• CID: 2761452
• PubChem ID: 53221912
• Update Time: 2025-06-14

5-(3-Methylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 5-(3-Methylphenyl)-3-trifluoromethoxyphenol, 95%
• DTXSID00686500
• MFCD18316189
• 1261889-01-3
• 5-(3-METHYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(3-Methylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316189
• Inchi： 1S/C14H11F3O2/c1-9-3-2-4-10(5-9)11-6-12(18)8-13(7-11)19-14(15,16)17/h2-8,18H,1H3
• InChI Key： DRYOHZPMSRXTPZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)C1C=CC=C(C)C=1)O)(F)F

Computed Properties

• Exact Mass: 268.07111408Da
• Monoisotopic Mass: 268.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Methylphenyl)-3-trifluoromethoxyphenol

Comprehensive Overview of 5-(3-Methylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261889-01-3)

5-(3-Methylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261889-01-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethoxy group, which enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance.

The 3-methylphenyl moiety in 5-(3-Methylphenyl)-3-trifluoromethoxyphenol contributes to its electronic and steric characteristics, enabling selective interactions with biological targets. This specificity is critical for developing next-generation small-molecule inhibitors, a hot topic in oncology and immunology. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress, which are frequently searched topics in academic and industrial circles.

From a synthetic chemistry perspective, the trifluoromethoxyphenol scaffold is prized for its versatility. It serves as a building block for high-performance materials, such as liquid crystals and polymers, addressing the growing demand for advanced functional materials in electronics and coatings. The compound’s CAS No. 1261889-01-3 is often referenced in patents and journals, underscoring its commercial and scientific relevance.

Environmental and regulatory considerations are also pivotal. The trifluoromethoxy group’s stability raises questions about biodegradability and eco-toxicity, topics increasingly searched by sustainability-focused researchers. Innovations in green chemistry aim to optimize the synthesis of such compounds, minimizing waste and energy consumption—a priority for industries complying with REACH and EPA guidelines.

In analytical chemistry, 5-(3-Methylphenyl)-3-trifluoromethoxyphenol is characterized using HPLC, NMR, and mass spectrometry, techniques frequently queried by lab professionals. Its spectral data is vital for quality control in large-scale production, ensuring consistency in pharmaceutical intermediates. The compound’s purity and stability under various conditions are key concerns, reflecting broader industry demands for robust chemical standards.

Market-wise, the demand for fluorinated phenolic derivatives like this compound is rising, driven by their utility in drug formulation and crop protection. Suppliers and manufacturers often highlight its CAS No. 1261889-01-3 in catalogs to attract B2B clients searching for niche chemicals. Competitive pricing and scalable synthesis routes are frequently discussed in trade forums, tying into the broader discourse on supply chain resilience.

In summary, 5-(3-Methylphenyl)-3-trifluoromethoxyphenol exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences, materials engineering, and environmental science, making it a compound of multidisciplinary interest. As research evolves, so too will its role in addressing global challenges, from personalized medicine to sustainable manufacturing.